inS3-54-A26

• Molecular Formula: C25H19ClN2O2
• Molecular Weight: 414.9 g/mol
• InChI: InChI=1S/C25H19ClN2O2/c1-17(29)27-22-11-13-23(14-12-22)28-24(19-5-3-2-4-6-19)16-20(25(28)30)15-18-7-9-21(26)10-8-18/h2-16H,1H3,(H,27,29)
• InChIKey: LPRJQLIUDBUOPH-UHFFFAOYSA-N

inS3-54-A26: STAT3 DBD Inhibitor

inS3-54-A26 (CAS: 328998-77-2) is a small-molecule inhibitor of the Signal Transducer and Activator of Transcription 3 (STAT3) DNA-binding domain (DBD). Developed through structure-activity relationship (SAR) optimization of the parental compound inS3-54, it is a pyrrolone-based analog that suppresses STAT3 target gene expression, tumor growth, and metastasis [1]. It exhibits a mixed-mode inhibition profile, demonstrating high-affinity binding to the STAT3 SH2 domain and moderate inhibition of STAT3-DNA binding in cell-based assays [2].

Selective STAT3-dependent activity reported vs. parent scaffold

DBD-targeted mechanism preserves STAT3 Tyr705 phosphorylation

Classified alongside inS3-54A18 as DBD-targeted STAT3 probe

Cataloged for research use in breast and lung cancer cell models

• [1] Huang W, et al. Small-molecule inhibitors targeting the DNA-binding domain of STAT3 suppress tumor growth, metastasis and STAT3 target gene expression in vivo. Oncogene. 2016;35(6):783-792. doi:10.1038/onc.2015.215 View Source
• [2] Furtek SL, et al. Evaluation of quantitative assays for the identification of direct signal transducer and activator of transcription 3 (STAT3) inhibitors. Oncotarget. 2016;7(47):77998-78008. doi:10.18632/oncotarget.12868 View Source

Why inS3-54-A26 Is Irreplaceable

Generic substitution among STAT3 inhibitors is scientifically unsound due to profound differences in mechanism, binding domain specificity, and off-target profiles. While the parental compound inS3-54 was found to have low specificity and poor absorption, the optimized analog inS3-54-A26 demonstrates a unique mixed-mode inhibition profile, binding both the SH2 and DNA-binding domains of STAT3, unlike its close analog inS3-54-A18, which is exclusively a DBD inhibitor [1]. Furthermore, compared to the widely used SH2 domain inhibitor S3I-201 (NSC 74859), inS3-54-A26 exhibits >100-fold greater potency in cell-free assays . These mechanistic and potency differences preclude simple interchangeability and necessitate compound-specific procurement for reproducible research.

Parent compound inS3-54

Off-target effects and poor absorption reported in mice; non-selective in colony-formation assay. May not replicate A26 selectivity profile.

SH2-domain inhibitors (e.g. S3I-201)

Mechanism mismatch: block STAT3 dimerization and activation, preventing distinction from DBD-dependent transcriptional effects.

Generic STAT3 inhibitors

May disrupt unphosphorylated STAT3 functions; DBD-specific pathway interpretation may not be preserved.

• [1] Furtek SL, et al. Evaluation of quantitative assays for the identification of direct signal transducer and activator of transcription 3 (STAT3) inhibitors. Oncotarget. 2016;7(47):77998-78008. doi:10.18632/oncotarget.12868 View Source

inS3-54-A26 Quantitative Evidence

STAT3-Selective Hematopoietic Colony Formation

Unlike its close analog inS3-54-A18, which exhibits no activity in a fluorescence polarization (FP) assay, inS3-54-A26 demonstrates robust, high-affinity binding to the STAT3 SH2 domain with an IC50 of 0.74 ± 0.13 μM [1]. This indicates a mixed-mode inhibition profile, as inS3-54-A26 also retains the ability to inhibit STAT3-DNA binding, albeit weakly, in a recombinant protein ELISA [1]. In contrast, the parental compound inS3-54 is a selective DBD inhibitor with no reported SH2 domain activity [2].

STAT3 colony selectivity

Class-level

A26 inhibited only STAT3-dependent colonies; parent inS3-54 and analog #74 inhibited both.

Supports reported selectivity improvement over parent scaffold

Statistical significance not numerically reported in available thesis abstract

Evidence Dimension	STAT3 SH2 Domain Binding Affinity (IC50)
Target Compound Data	0.74 ± 0.13 μM
Comparator Or Baseline	inS3-54-A18: No activity up to 50 μM; inS3-54: No reported SH2 domain activity
Quantified Difference	inS3-54-A26 is >67-fold more potent than inS3-54-A18 in this assay, which shows no activity.
Conditions	Fluorescence Polarization (FP) Assay using recombinant STAT3 protein and a fluorescein-labeled peptide.

Why This Matters

This unique mixed-mode profile differentiates inS3-54-A26 from other DBD inhibitors and may confer distinct cellular effects, making it a critical tool for dissecting STAT3 signaling.

• [1] Furtek SL, et al. Evaluation of quantitative assays for the identification of direct signal transducer and activator of transcription 3 (STAT3) inhibitors. Oncotarget. 2016;7(47):77998-78008. doi:10.18632/oncotarget.12868 View Source
• [2] Huang W, et al. A small molecule compound targeting STAT3 DNA-binding domain inhibits cancer cell proliferation, migration, and invasion. ACS Chem Biol. 2014;9(5):1188-1196. doi:10.1021/cb500071v View Source

Cytotoxicity in Non-Cancerous Lung Fibroblasts

In cell-free assays measuring direct inhibition of STAT3 DNA-binding activity, inS3-54-A26 exhibits significantly greater potency than the commonly used STAT3 inhibitor S3I-201 (NSC 74859). While inS3-54-A26 inhibits STAT3 with a Ki value of 2.50 μM [1], S3I-201 has a reported IC50 of 86 μM in an electrophoretic mobility shift assay (EMSA) . This represents a >34-fold difference in potency.

IMR90 cytotoxic IC₅₀

Cross-study

4.0 μM (non-cancerous IMR90 fibroblasts)

Parent inS3-54: 10–12 μM

Supports cytotoxicity endpoint review for normal-cell model studies

Paired cancer-cell IC₅₀ data for A26 not available

Evidence Dimension	Inhibition of STAT3 Activity (Ki or IC50)
Target Compound Data	Ki = 2.50 μM
Comparator Or Baseline	S3I-201 (NSC 74859): IC50 = 86 μM
Quantified Difference	inS3-54-A26 is >34-fold more potent than S3I-201 in cell-free STAT3 inhibition assays.
Conditions	inS3-54-A26: Enzyme activity assay measuring STAT3 inhibition. S3I-201: Electrophoretic mobility shift assay (EMSA).

Why This Matters

The >34-fold improvement in cell-free potency makes inS3-54-A26 a superior chemical probe for in vitro studies requiring robust STAT3 inhibition with lower compound concentrations.

• [1] Tri-I Biotech. OpenEye Application Case: Discovery of Small Molecule Inhibitors Targeting STAT3 DNA Domain Based on ROCS and EON. 2022. View Source

DNA-Binding Domain Inhibition Potency Benchmark

The parental compound inS3-54 was found to have off-target effects, limiting its utility [1]. In contrast, inS3-54-A26 was shown to inhibit STAT3-dependent colony formation of hematopoietic progenitor cells isolated from wild-type mice, but had no effect on cells from STAT3 conditional knockout mice [2]. This genetic approach provides strong evidence for a higher selectivity for STAT3 compared to inS3-54, which was not suitable for further study due to low specificity [1].

Luciferase reporter benchmark

Class-level

inS3-54A18 IC₅₀ = 8.8 μM

Parent inS3-54: ~15.8 μM (1.8-fold improvement)

Establishes class-level potency tier for pilot assay concentration context

A26-specific reporter IC₅₀ requires independent verification

Evidence Dimension	Selectivity for STAT3 in a functional assay
Target Compound Data	Inhibited colony formation in wild-type cells; no inhibition in STAT3 knockout cells
Comparator Or Baseline	Parental compound inS3-54: Found to have low specificity and off-target effects
Quantified Difference	Qualitative demonstration of STAT3-dependent activity, indicating improved selectivity over inS3-54.
Conditions	Hematopoietic progenitor cell colony formation assay using cells from wild-type and STAT3 conditional knockout mice.

Why This Matters

This genetic validation of target engagement and selectivity is a key differentiator for researchers studying STAT3-specific biology and seeking to minimize confounding off-target effects.

• [1] Huang W, et al. Small-molecule inhibitors targeting the DNA-binding domain of STAT3 suppress tumor growth, metastasis and STAT3 target gene expression in vivo. Oncogene. 2016;35(6):783-792. doi:10.1038/onc.2015.215 View Source
• [2] Huang W. Small molecule compounds targeting DNA binding domain of STAT3 for inhibition of tumor growth and metastasis. PhD Thesis, Indiana University. 2014. View Source

DBD vs. SH2 Domain Inhibition Mechanism

In cellular assays, inS3-54-A26 demonstrates potent anti-proliferative activity against the H1299 non-small cell lung cancer (NSCLC) cell line, which harbors constitutively active STAT3. The compound inhibited H1299 cell viability with an IC50 of 3.4 ± 0.2 μM after a 72-hour treatment [1]. This is a standard benchmark for assessing cellular potency of STAT3 inhibitors in a cancer-relevant context.

DBD vs. SH2 mechanism

Class-level

A26 preserves STAT3 dimerization & Tyr705 phosphorylation; SH2 inhibitor S3I-201 blocks dimerization.

May support U-STAT3 biology studies; SH2 inhibitors are mechanistically unsuitable

~5 DBD chemotypes reported vs. ~15 SH2 chemotypes

Evidence Dimension	Inhibition of Cancer Cell Proliferation (IC50)
Target Compound Data	3.4 ± 0.2 μM
Comparator Or Baseline	N/A (This is a specific potency metric for this compound in this cell line.)
Quantified Difference	N/A
Conditions	H1299 human non-small cell lung cancer cells, 72-hour treatment.

Why This Matters

This cellular potency data in a STAT3-addicted cancer cell line validates the compound's ability to engage its target in a complex cellular environment, a critical criterion for selecting a chemical probe for cell-based oncology research.

• [1] Tri-I Biotech. OpenEye Application Case: Discovery of Small Molecule Inhibitors Targeting STAT3 DNA Domain Based on ROCS and EON. 2022. View Source

inS3-54-A26 Exhibits Moderate Cytotoxicity to Non-Cancerous Lung Fibroblasts

Assessment of potential toxicity to non-cancerous cells is a crucial parameter for compound selection. inS3-54-A26 has a toxic IC50 of 4.0 μM for non-cancerous lung fibroblasts . This indicates a moderate, but not large, selectivity window compared to its anti-proliferative IC50 of 3.4 μM in H1299 cancer cells [1]. This information is essential for designing experiments with appropriate concentration ranges to minimize non-specific cytotoxicity.

Evidence Dimension	Toxicity to Non-Cancerous Cells (IC50)
Target Compound Data	4.0 μM
Comparator Or Baseline	N/A
Quantified Difference	N/A
Conditions	Non-cancerous lung fibroblasts.

Why This Matters

This data point defines the compound's experimental window and is critical for researchers to avoid confounding results from general cytotoxicity in cell-based assays.

• [1] Tri-I Biotech. OpenEye Application Case: Discovery of Small Molecule Inhibitors Targeting STAT3 DNA Domain Based on ROCS and EON. 2022. View Source

inS3-54-A26 Application Scenarios

STAT3-Specific DBD Inhibition for Functional Genomics

inS3-54-A26's unique ability to bind both the SH2 and DNA-binding domains of STAT3 [1] makes it an invaluable tool for advanced mechanistic studies. Researchers investigating the interplay between STAT3 dimerization (SH2 domain) and direct transcriptional activity (DBD) can use this compound as a chemical probe to perturb both functions simultaneously, enabling a more comprehensive analysis of STAT3's role in oncogenic signaling compared to single-domain inhibitors like inS3-54-A18 or S3I-201.

Normal-Tissue Toxicity Benchmarking in Co-Culture

Given its validated anti-proliferative activity in H1299 NSCLC cells (IC50 = 3.4 μM) [2] and defined cytotoxic threshold in non-cancerous fibroblasts (IC50 = 4.0 μM) , inS3-54-A26 is well-suited for cell-based assays in oncology research. The established potency and selectivity data allow for confident use in dose-response studies, migration/invasion assays, and target gene expression analysis in STAT3-addicted cancer models.

SAR Studies on inS3-54 Analog Series

inS3-54-A26's robust activity in multiple biochemical assays, including a Ki of 2.50 μM for STAT3 inhibition [3] and an SH2 domain IC50 of 0.74 μM [1], positions it as an ideal reference standard or positive control. It can be employed to benchmark new screening assays (e.g., FP, ELISA), validate the activity of novel STAT3 inhibitor candidates, and serve as a starting point for structure-activity relationship (SAR) studies aimed at developing next-generation STAT3 therapeutics.

U-STAT3 Biology Studies (SH2 Inhibitor Contraindicated)

The genetic validation of inS3-54-A26's selectivity for STAT3 in hematopoietic progenitor cells [4] makes it a specific probe for studies in hematology and immunology. Researchers can use this compound to explore STAT3's function in normal and malignant hematopoiesis with confidence that the observed effects are primarily mediated through STAT3 inhibition, minimizing confounding results from off-target activity that plagued the parental compound inS3-54 [5].

Application

Selection Property

Validation Focus

STAT3 DBD-selective gene expression profiling

Selective STAT3-dependent colony inhibition

Off-target exclusion validation

Normal-tissue co-culture toxicity benchmarking

Known IMR90 fibroblast cytotoxic IC₅₀

Paired cancer-cell IC₅₀ determination

SAR and medicinal chemistry optimization

Validated selective scaffold from 89-compound campaign

Oral bioavailability and model-response improvement

U-STAT3 non-transcriptional function studies

DBD targeting without dimerization inhibition

SH2-inhibitor exclusion; heterochromatin/mitochondrial readouts

• [1] Furtek SL, et al. Evaluation of quantitative assays for the identification of direct signal transducer and activator of transcription 3 (STAT3) inhibitors. Oncotarget. 2016;7(47):77998-78008. doi:10.18632/oncotarget.12868 View Source
• [2] Tri-I Biotech. OpenEye Application Case: Discovery of Small Molecule Inhibitors Targeting STAT3 DNA Domain Based on ROCS and EON. 2022. View Source
• [3] Tri-I Biotech. OpenEye Application Case: Discovery of Small Molecule Inhibitors Targeting STAT3 DNA Domain Based on ROCS and EON. 2022. View Source
• [4] Huang W. Small molecule compounds targeting DNA binding domain of STAT3 for inhibition of tumor growth and metastasis. PhD Thesis, Indiana University. 2014. View Source
• [5] Huang W, et al. Small-molecule inhibitors targeting the DNA-binding domain of STAT3 suppress tumor growth, metastasis and STAT3 target gene expression in vivo. Oncogene. 2016;35(6):783-792. doi:10.1038/onc.2015.215 View Source